Cas no 1006962-55-5 (3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propan-1-amine)

• Product Name: 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propan-1-amine
• CAS No: 1006962-55-5
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• MDL: MFCD03422557
• CID: 3057980
• PubChem ID: 19616362
• Update Time: 2025-04-21

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-propylamine
• 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propan-1-amine
• BBL039709
• AKOS000220836
• 1006962-55-5
• 3-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)-1-PROPANAMINE
• 3-(3,5-dimethyl-4-nitropyrazol-1-yl)propan-1-amine
• STK349191
• EN300-228696
• CS-0282780

• MDL： MFCD03422557
• Inchi： 1S/C8H14N4O2/c1-6-8(12(13)14)7(2)11(10-6)5-3-4-9/h3-5,9H2,1-2H3
• InChI Key： BMJJDBPIECAJGR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(C=1C)CCCN)=O

Computed Properties

• Exact Mass: 198.11167570Da
• Monoisotopic Mass: 198.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.7Ų